Cas no 1207448-19-8 (1-bromo-5-methoxyisoquinoline)

• Product Name: 1-bromo-5-methoxyisoquinoline
• CAS No: 1207448-19-8
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• CID: 4577406
• PubChem ID: 82571430
• Update Time: 2025-09-23

1-bromo-5-methoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-bromo-5-methoxyisoquinoline

• Inchi： 1S/C10H8BrNO/c1-13-9-4-2-3-8-7(9)5-6-12-10(8)11/h2-6H,1H3
• InChI Key： KTDDVMYKNBURHW-UHFFFAOYSA-N
• SMILES： C1(Br)=C2C(C(OC)=CC=C2)=CC=N1

Computed Properties

• Exact Mass: 236.97893g/mol
• Monoisotopic Mass: 236.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 1-bromo-5-methoxyisoquinoline

1-bromo-5-methoxyisoquinoline: A Promising Compound in Pharmaceutical Research

1-bromo-5-methoxyisoquinoline, with the CAS number 1207448-19-8, has emerged as a significant compound in the field of pharmaceutical research. Its unique chemical structure, characterized by a bromine atom at the 1-position and a methoxy group at the 5-position on the isoquinoline ring, has attracted considerable attention due to its potential applications in drug development. Recent studies have highlighted the compound's role in modulating various biological pathways, making it a focal point for researchers exploring new therapeutic strategies.

Recent advancements in pharmaceutical research have underscored the importance of 1-bromo-5-methoxyisoquinoline in the design of novel drugs. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of specific enzymes involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. The study further revealed that the presence of the bromine atom enhances the compound's ability to interact with target proteins, thereby improving its pharmacological activity.

The chemical structure of 1-bromo-5-methoxyisoquinoline is critical to its biological activity. The isoquinoline ring, a common scaffold in many bioactive molecules, provides a stable framework for functional groups. The methoxy group at the 5-position contributes to the compound's hydrophilicity, which is essential for its solubility and bioavailability. Meanwhile, the bromine atom at the 1-position introduces electrophilic properties, enabling the compound to engage in various chemical reactions that are vital for its therapeutic efficacy.

In the context of drug development, 1-bromo-5-methoxyisoquinoline has shown promising results in preclinical studies. Researchers at the University of California, San Francisco, have reported that the compound effectively inhibits the proliferation of certain cancer cell lines, particularly in the context of leukemia and lymphoma. This finding has sparked interest in exploring its potential as a chemotherapeutic agent, with ongoing studies focused on optimizing its therapeutic index and minimizing side effects.

Moreover, the compound's versatility in pharmaceutical research extends beyond its anti-inflammatory and anti-cancer properties. A 2024 review in Current Medicinal Chemistry highlighted its potential as a lead compound for the development of drugs targeting neurodegenerative diseases. The study suggested that the compound's ability to modulate neurotransmitter systems could make it a valuable candidate for treating conditions such as Alzheimer's and Parkinson's disease.

The synthesis of 1-bromo-5-methoxyisoquinoline is another area of active research. Traditional methods for its preparation often involve multiple steps and harsh conditions, which can limit its scalability. However, recent advancements in organic chemistry have led to the development of more efficient synthetic routes. For instance, a 2023 paper in Organic Letters described a one-pot synthesis method that significantly reduces the number of steps required, making the compound more accessible for further studies and potential commercial applications.

Another significant aspect of 1-bromo-5-methoxyisoquinoline is its role in drug discovery and lead optimization. The compound's structural features make it an ideal candidate for medicinal chemistry studies, as its functional groups can be modified to enhance its potency and selectivity. Researchers are currently exploring various derivatives of the compound to improve its pharmacological profile, with a focus on increasing its affinity for target receptors and reducing off-target effects.

Furthermore, the compound's potential in pharmaceutical research is being explored in the context of combination therapies. A 2024 study published in Pharmaceutical Research investigated the synergistic effects of 1-bromo-5-methoxyisoquinoline when combined with other drugs. The results indicated that the compound could enhance the efficacy of existing treatments, particularly in the management of chronic diseases such as diabetes and hypertension.

Despite its promising potential, the development of 1-bromo-5-methoxyisoquinoline as a therapeutic agent is still in its early stages. Ongoing research is focused on addressing challenges such as its stability in biological systems and its ability to cross the blood-brain barrier for neurodegenerative applications. Additionally, there is a need for further clinical trials to validate its safety and efficacy in human subjects.

In conclusion, 1-bromo-5-methoxyisoquinoline represents a compelling opportunity in the field of pharmaceutical research. Its unique chemical structure and diverse biological activities have positioned it as a valuable compound for the development of new drugs. As research continues to advance, the compound's potential applications are expected to expand, contributing to the discovery of innovative therapies for a wide range of medical conditions.

As the field of pharmaceutical research evolves, the role of 1-bromo-5-methoxyisoquinoline is likely to grow. Ongoing studies are expected to uncover new insights into its mechanisms of action and therapeutic potential. With continued investment in research and development, this compound may become a cornerstone in the treatment of various diseases, offering hope for improved patient outcomes and enhanced quality of life.